Cas no 25751-79-5 (Ethenetricarbonitrile, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-)

Ethenetricarbonitrile, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]- structure
25751-79-5 structure
Product Name:Ethenetricarbonitrile, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-
CAS No:25751-79-5
MF:C19H21N3O
MW:307.389544248581
CID:1424000
PubChem ID:12613131
Update Time:2025-04-20

Ethenetricarbonitrile, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethenetricarbonitrile, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-
    • 2-(3,5-ditert-butyl-4-hydroxyphenyl)ethene-1,1,2-tricarbonitrile
    • SCHEMBL15494490
    • 25751-79-5
    • (3,5-Di-tert-butyl-4-hydroxyphenyl)ethene-1,1,2-tricarbonitrile
    • DTXSID30504369
    • 2-(3,5-ditert-butyl-4-hydroxyphenyl)-1,1,2-ethylenetricarbonitrile
    • Inchi: 1S/C19H21N3O/c1-18(2,3)15-7-12(14(11-22)13(9-20)10-21)8-16(17(15)23)19(4,5)6/h7-8,23H,1-6H3
    • InChI Key: DOICWPBNLOALEY-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(/C(/C#N)=C(\C#N)/C#N)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 307.16863
  • Monoisotopic Mass: 307.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 591
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 91.6
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